2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(3,4,5-trimethoxybenzyl)ethanamine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the use of starting materials that are functionalized to create the desired product. For instance, the synthesis of 2-(4-azulenyl)ethanamine derivatives is achieved by the action of methyleneammonium salts on sodium azulenides . Although the compound of interest is not an azulenyl derivative, the methodology of using starting materials and functionalizing them through reactions with salts could be relevant.
Molecular Structure Analysis
The molecular structure of compounds is typically confirmed using various spectroscopic techniques. In the case of the 1-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethanone, single crystal XRD analysis was used to confirm the structure . This technique could also be applied to determine the molecular structure of "2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(3,4,5-trimethoxybenzyl)ethanamine hydrochloride".
Chemical Reactions Analysis
The papers do not provide specific information on the chemical reactions of the compound of interest. However, they do discuss the reactivity of similar compounds. For example, the enzyme activity of 2-(4-azulenyl)ethanamine derivatives was investigated, showing negligible effects on certain enzymes and considerable inhibition on others . This suggests that the compound of interest may also interact with biological molecules, which could be explored in further studies.
Physical and Chemical Properties Analysis
Physical and chemical properties such as thermal stability and hydrogen bonding characteristics are important aspects of compound analysis. The thermal stability of a synthesized compound was analyzed using TGA and DSC techniques , and hydrogen bonding characteristics were studied using FT-IR spectroscopy . These methods could be used to analyze the physical and chemical properties of "2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(3,4,5-trimethoxybenzyl)ethanamine hydrochloride".
properties
IUPAC Name |
2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O3.ClH/c1-13-16(17-11-15(22)5-6-18(17)24-13)7-8-23-12-14-9-19(25-2)21(27-4)20(10-14)26-3;/h5-6,9-11,23-24H,7-8,12H2,1-4H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDYOELHLBRJHTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1)C=CC(=C2)F)CCNCC3=CC(=C(C(=C3)OC)OC)OC.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClFN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(3,4,5-trimethoxybenzyl)ethanamine hydrochloride | |
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